Methyl 4-(hydroxymethyl)-3-methoxybenzoate

• IUPAC Name: methyl 4-(hydroxymethyl)-3-methoxybenzoate
• InChI: InChI=1S/C10H12O4/c1-13-9-5-7(10(12)14-2)3-4-8(9)6-11/h3-5,11H,6H2,1-2H3
• InChI Key: DQEZWNXDNYVFND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C(=O)OC)CO
• Molecular Formula: C10H12O4
• Molecular Weight: 196.20 g/mol

Description

Methyl 4-(hydroxymethyl)-3-methoxybenzoate, also known as 4-HMMB, is a synthetic compound used in scientific research. It is a derivative of benzoic acid and has been studied for its potential applications in various fields, such as medicine and biochemistry. 4-HMMB is a versatile compound and can be used in a variety of ways, including as a substrate, inhibitor, or activator in biochemical and physiological experiments.

Scientific Research Applications

Methyl 4-(hydroxymethyl)-3-methoxybenzoate has been studied for its potential applications in various fields, such as medicine and biochemistry. It has been used as a substrate in enzyme-catalyzed reactions, as an inhibitor of enzymes, and as an activator of enzymes. This compound has also been used to study the effects of various drugs and other compounds on biochemical and physiological processes. Additionally, this compound has been used to study the effects of environmental contaminants on biochemical and physiological processes.

Mechanism of Action

Methyl 4-(hydroxymethyl)-3-methoxybenzoate acts as a substrate for enzymes, an inhibitor of enzymes, and an activator of enzymes. As a substrate, this compound is used by enzymes to catalyze chemical reactions. As an inhibitor, this compound binds to enzymes and prevents them from catalyzing reactions. As an activator, this compound binds to enzymes and increases their activity.
Biochemical and Physiological Effects
This compound has been studied for its potential effects on biochemical and physiological processes. Studies have shown that this compound can act as an inhibitor of certain enzymes and can also act as an activator of certain enzymes. Additionally, this compound has been shown to have an effect on the activity of certain hormones and neurotransmitters.

Advantages and Limitations for Lab Experiments

The advantages of using Methyl 4-(hydroxymethyl)-3-methoxybenzoate in lab experiments include its high purity, ease of synthesis, and versatility. The limitations of using this compound in lab experiments include its potential for toxicity and the need for careful handling.

Future Directions

In the future, Methyl 4-(hydroxymethyl)-3-methoxybenzoate could be studied further for its potential applications in medicine, biochemistry, and environmental research. Additionally, this compound could be used to study the effects of various drugs and other compounds on biochemical and physiological processes. Finally, this compound could be used to study the effects of environmental contaminants on biochemical and physiological processes.

Synthesis Methods

Methyl 4-(hydroxymethyl)-3-methoxybenzoate can be synthesized through several different methods. One of the most commonly used methods is the reaction of 4-hydroxymethylbenzoic acid with methoxymethyl chloride in the presence of a base catalyst, such as triethylamine. This reaction yields this compound in high yield and purity. Other methods of synthesis include the reaction of 4-hydroxymethylbenzoic acid with methoxymethyl bromide, the reaction of 4-hydroxymethylbenzoic acid with formaldehyde and methoxymethyl bromide, and the reaction of 4-hydroxymethylbenzoic acid with methoxymethyl iodide.